2-Amino-3-fluoro-3-methylbutan-1-ol
Cat. No. B2447291
CAS RN:
202521-89-9
M. Wt: 121.155
InChI Key: XQVHZUCZNUYXGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Amino-3-fluoro-3-methylbutan-1-ol is a compound with the molecular weight of 121.15 . It is a powder in physical form .
Synthesis Analysis
This compound has been used in the synthesis of various other compounds. For instance, it has been used as a chiral nucleophile in the total synthesis of benanomicin-pradimicin antibiotics .Molecular Structure Analysis
The IUPAC name for this compound is 2-amino-3-fluoro-3-methyl-1-butanol . The InChI code for this compound is 1S/C5H12FNO/c1-5(2,6)4(7)3-8/h4,8H,3,7H2,1-2H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 121.15 . It is a powder in physical form . The storage temperature for this compound is 4 degrees Celsius .Scientific Research Applications
Biofuel Production
- Anaerobic Biofuel Production : A study by Bastian et al. (2011) discusses the production of isobutanol, a biofuel, using a recombinant organism in anaerobic conditions. This involves engineering enzymes like ketol-acid reductoisomerase and alcohol dehydrogenase for efficient biofuel production.
Synthesis and Chemical Applications
- Stereoselective Synthesis : Laue et al. (2000) Laue, Kröger, Wegelius, & Haufe focus on the stereoselective synthesis of γ-fluorinated α-amino acids, exploring the use of 2-hydroxy-3-pinanone as an auxiliary.
- Radiolabeling for Tumor Imaging : McConathy et al. (2002) McConathy, Martarello, Malveaux, et al. explore radiolabeling of amino acids like 2-amino-3-fluoro-2-methylpropanoic acid for potential use in tumor imaging via positron emission tomography.
- Hydrogenation–Decarbonylation of Amino Acids : Verduyckt, Coeck, & Vos (2017) Verduyckt, Coeck, & Vos demonstrate a Ru-catalyzed process for converting amino acids to primary amines, with an emphasis on sustainable chemistry.
Medical and Biological Applications
- Cancer Research : Research by Okudaira et al. (2011) Okudaira, Shikano, Nishii, et al. investigates the transport mechanism and intracellular fate of Trans-1-Amino-3-18F-Fluorocyclobutanecarboxylic Acid in human prostate cancer, focusing on its potential for cancer imaging.
Analytical Chemistry Applications
- Indirect Fluorimetric Detection : Morin, Mofaddel, Desbène, & Desbène (2000) Morin, Mofaddel, Desbène, & Desbène explore the use of fluorescein sodium salt in indirect fluorimetric detection in micellar electrokinetic chromatography, focusing on various alcohols including 2-methylpropan-1-ol.
Safety and Hazards
properties
IUPAC Name |
2-amino-3-fluoro-3-methylbutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12FNO/c1-5(2,6)4(7)3-8/h4,8H,3,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVHZUCZNUYXGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(CO)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-fluoro-3-methylbutan-1-ol | |
CAS RN |
202521-89-9 |
Source
|
| Record name | 2-amino-3-fluoro-3-methylbutan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2-(azepan-1-yl)-2-oxoethyl)-3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2447214.png)
![6-(2-chloro-6-fluorophenyl)-9,9-dimethyl-7-oxo-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepine-2-carboxylic acid](/img/structure/B2447215.png)
![N-(benzo[d]thiazol-2-yl)-3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)propanamide](/img/structure/B2447216.png)
![N-(3,4-dimethoxyphenethyl)-4-(6-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)butanamide](/img/structure/B2447219.png)
![1,4'-bipiperidin-1'-yl{5-[(2-fluorophenyl)amino]-1H-1,2,3-triazol-4-yl}methanone](/img/structure/B2447222.png)
![3,4-dimethyl-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)benzamide](/img/structure/B2447223.png)
![N-[4-[[2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]sulfonyl]phenyl]acetamide](/img/structure/B2447225.png)
![2-((3-(2-chlorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide](/img/structure/B2447230.png)
